Cas no 315246-05-0 (2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile)

• Product Name: 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile
• CAS No: 315246-05-0
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 1447390
• PubChem ID: 2839322
• Update Time: 2025-04-20

2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• AC1MDMJ3
• Oprea1_431585
• Oprea1_716882
• STOCK1S-08089
• CTK8I1577
• MolPort-000-690-187
• HMS2662D24
• AK-777/11655018
• MFCD00811550
• DTXSID80385584
• SS-0809
• SMR000281719
• 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
• CHEMBL1334766
• CS-0318115
• 315246-05-0
• STK017294
• AKOS000575474
• UNM000000498001
• MLS000711952
• AKOS016186715
• SR-01000388651-1
• SR-01000388651
• 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile

• Inchi： 1S/C18H16N2O4/c1-3-22-12-6-4-11(5-7-12)15-13(9-19)17(20)24-14-8-10(2)23-18(21)16(14)15/h4-8,15H,3,20H2,1-2H3
• InChI Key： XJHRHFFURBXLQZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=CC=2)OCC)C2C(=O)OC(C)=CC1=2)N

Computed Properties

• Exact Mass: 324.11108
• Monoisotopic Mass: 324.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 604.4°C at 760 mmHg
• Flash Point: 319.3°C
• Refractive Index: 1.628
• PSA: 94.57